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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of electrophilic chlorine and

bromine species in addition reactions to alkenes. The discussion is supported by experimental

data and detailed methodologies to assist in reaction planning and interpretation.

Introduction: The Halonium Ion in Electrophilic
Addition
Electrophilic addition of halogens (Cl₂, Br₂) to alkenes is a cornerstone reaction in organic

synthesis. The process is initiated by the attack of the electron-rich π-bond of the alkene on the

halogen molecule. A key feature of this reaction is the formation of a three-membered cyclic

intermediate known as a halonium ion (a chloronium or bromonium ion). This intermediate

dictates the stereochemical outcome of the reaction, which characteristically proceeds with

anti-addition.[1] When the reaction is conducted in a nucleophilic solvent, such as water, the

solvent can intercept the halonium ion to form a halohydrin, introducing both a halogen and a

hydroxyl group across the double bond.[1] This guide focuses on the distinct reactivity profiles

of chlorine and bromine in these transformations.
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Reaction Mechanism and Stereochemistry
The generally accepted mechanism involves two main steps:

Formation of the Halonium Ion: The alkene's π-electrons attack one atom of the diatomic

halogen (e.g., Br₂), displacing the other as a halide ion (Br⁻). Simultaneously, a lone pair

from the attacked halogen atom forms a bond back to the other carbon of the original double

bond, creating the cyclic halonium ion.[2] This bridging prevents the formation of a discrete

carbocation, thus inhibiting molecular rearrangements.[1]

Nucleophilic Attack: A nucleophile (either the halide ion from step 1 or a solvent molecule)

attacks one of the carbons of the halonium ion from the side opposite the halogen bridge.[1]

This Sₙ2-like backside attack forces the ring to open and results in the characteristic anti-

addition of the two groups across the former double bond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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